Cas no 33331-59-8 (1,8-Naphthyridine-3-carboxylicacid, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-, ethyl ester)

• Product Name: 1,8-Naphthyridine-3-carboxylicacid, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-, ethyl ester
• CAS No: 33331-59-8
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 310423
• PubChem ID: 118457
• Update Time: 2025-04-19

1,8-Naphthyridine-3-carboxylicacid, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxylicacid, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-, ethyl ester
• ethyl 1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
• Ethyl 1-ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
• ethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• AKOS002004032
• Nalidixic acid ethyl ester
• ethyl1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• CHEMBL3617594
• Nalidixic Acid Ethyl Ester; 1-Ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid ethyl ester
• EINECS 251-460-6
• Ethyl 1-ethyl-7-methyl-1,8-naphthylridin-4-one-3-carboxylate
• 1,8-Naphthyridine-3-carboxylic acid, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-, ethyl ester
• CCG-180074
• SCHEMBL11789908
• NS00029462
• DTXSID70186961
• 33331-59-8
• ethyl-1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
• Ethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro[1,8]naphthyridine-3-carboxylate #
• MFCD01850825

• Inchi： 1S/C14H16N2O3/c1-4-16-8-11(14(18)19-5-2)12(17)10-7-6-9(3)15-13(10)16/h6-8H,4-5H2,1-3H3
• InChI Key： WZPCSVBNEQYORT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C2=CC=C(C)N=C2N(C=1)CC)=O)=O

Computed Properties

• Exact Mass: 260.11618
• Monoisotopic Mass: 260.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 403.3°Cat760mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.556
• PSA: 59.5